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Compound of Interest

Compound Name:
Phenyl[(phenylcarbamoyl)oxy]acet

ic acid

CAS No.: 92554-04-6

Cat. No.: B14170120

Get Quote

| MW: 271.27 g/mol

Executive Summary & Analytical Strategy
The structural integrity of

-phenylcarbamoylmandelic acid hinges on the stability of the carbamate linkage formed
between the

-hydroxyl group of mandelic acid and phenyl isocyanate.

Key Analytical Challenges:

Carbonyl Resolution: Differentiating the carbamate carbonyl (

) from the carboxylic acid carbonyl (

).

Proton Exchange: The acidic proton (
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) and the amide proton (

) are labile; their visibility in NMR is solvent-dependent.[1]

Chiral Center: The methine proton (

-CH) is the diagnostic handle for racemization checks.

Analytical Workflow
The following logic gate ensures rigorous structural confirmation before release for downstream

applications.

Crude Sample
(Synthesis Output)

Solubility Check
(DMSO-d6 vs CDCl3)

FT-IR Analysis
Target: C=O Split (1700-1750 cm-1)

Dry Solid

1H & 13C NMR
Target: Methine Shift & C=O distinctness

Dissolved

Mass Spectrometry (ESI-)
Target: [M-H]- m/z 270
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Figure 1: Analytical decision matrix for validating carbamate derivatives of

-hydroxy acids.

Infrared Spectroscopy (FT-IR)[2][3]
Objective: Confirm the formation of the carbamate linkage and the retention of the carboxylic

acid.

The IR spectrum of this molecule is complex due to hydrogen bonding. The diagnostic feature

is the "Carbonyl Region" (1650–1760 cm⁻¹), where two distinct bands (or a split broad band)

must appear.

Experimental Protocol:

Method: ATR (Attenuated Total Reflectance) on Diamond crystal.

Resolution: 4 cm⁻¹.

Scans: 32.

Spectral Assignments[3][4][5][6][7][8][9]
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Frequency (cm⁻¹) Functional Group Vibrational Mode Diagnostic Insight

3250 – 3400 Amide N-H Stretch

Sharp peak indicates

non-H-bonded; broad

indicates dimerization.

2500 – 3000 Carboxylic O-H Stretch (Broad)

The "fermi resonance"

shape typical of

carboxylic acid

dimers.

1740 – 1755 Carbamate C=O Stretch

Shifts to higher

frequency due to

electron-withdrawing

oxygen.

1705 – 1725 Acid C=O Stretch

Lower frequency due

to conjugation with the

phenyl ring and H-

bonding.

1590, 1490 Aromatic C=C Ring Stretch
Confirms presence of

both phenyl rings.

1180 – 1220 C-O-C Asym. Stretch

Characteristic of the

ester-like side of the

carbamate.

Technical Note: If the sample is wet or impure, the two carbonyl peaks often merge into a single

broad band at 1720 cm⁻¹. A distinct shoulder or split is a marker of high crystallinity and purity.

Nuclear Magnetic Resonance (NMR)[1][10]
Objective: Quantitative assessment of structure and purity. Solvent Selection:DMSO-

is the mandatory solvent.

often leads to peak broadening of the amide proton and poor solubility of the free acid form.

H NMR (400 MHz, DMSO- )
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The

-methine proton is the structural anchor. In free mandelic acid, this proton appears ~5.0 ppm.
Upon carbamoylation, the deshielding effect of the carbamate oxygen shifts this peak downfield
significantly.

Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Structural
Logic

12.5 – 13.0 Broad Singlet 1H -COOH

Exchangeable

acid proton.

Disappears with

shake.

9.8 – 10.2 Singlet 1H -NH-

Amide proton.

Downfield due to

anisotropy of the

carbonyl.

7.20 – 7.60 Multiplet 10H Ar-H

Overlapping

signals from both

phenyl rings.

5.85 – 5.95 Singlet 1H -CH-

Critical

Diagnostic.

Significant

downfield shift vs

mandelic acid

(~5.0 ppm).

C NMR (100 MHz, DMSO- )
Differentiation of the carbonyls is clearer in Carbon NMR.

Carboxylic Acid (

): ~171.0 ppm.
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Carbamate Carbonyl (

): ~153.5 ppm.

Methine Carbon (

): ~74.5 ppm.

Aromatic Carbons: 118.0 – 140.0 ppm (Complex region).

Mass Spectrometry (MS) & Fragmentation[11]
Objective: Confirm molecular weight and fragmentation pattern. Mode: ESI (Electrospray

Ionization), Negative Mode (

) is preferred for carboxylic acids.

Fragmentation Pathway: The molecule is fragile. The primary fragmentation pathway involves

the cleavage of the carbamate ester bond or decarboxylation.

Parent Ion [M-H]-
m/z 270

Decarboxylation
[M-H-CO2]-

m/z 226-CO2 (44 Da)

Mandelate Ion
[Ph-CH(OH)-COO]-

m/z 151

Hydrolysis/Cleavage

Carbamate Cleavage
[Ph-NH-CO]- 

(Isocyanate derived)

Further Frag

Click to download full resolution via product page

Figure 2: Proposed ESI(-) fragmentation pathway for O-phenylcarbamoylmandelic acid.

Interpretation:

Base Peak: Often the deprotonated molecular ion (

270).

Diagnostic Loss: Loss of 119 Da (Phenyl isocyanate) yields the mandelate ion (
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151), confirming the carbamate attachment is labile under high collision energy.

Experimental Protocol: Sample Preparation for NMR
To ensure reproducibility and prevent "invisible" protons due to exchange, follow this strict

protocol.

Drying: Dry the sample in a vacuum desiccator over

for 4 hours. Traces of water will broaden the NH and OH peaks.

Solvent: Use ampouled DMSO-

(99.9% D) to minimize water content.

Concentration: Weigh 10-15 mg of sample into a clean vial.

Dissolution: Add 0.6 mL DMSO-

. Vortex until fully dissolved. Do not heat above 40°C as this may induce carbamate
degradation.

Acquisition:

Set relaxation delay (

) to at least 5 seconds to allow full relaxation of the quaternary carbonyl carbons.

Acquire 16 scans for

H and 1024 scans for

C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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